Cas no 618418-16-9 (3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 618418-16-9
• MF: C₂₃H₁₇N₃O₆
• MW: 431.397585630417
• CID: 5866532
• PubChem ID: 6229800
• Update Time: 2025-11-01

3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
• 2H-Pyrrol-2-one, 1,5-dihydro-3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(2-pyridinyl)-
• AKOS002222567
• F3226-2243
• VU0605691-1
• AKOS016081238
• AKOS005694149
• (4E)-4-[hydroxy-(3-methoxyphenyl)methylidene]-5-(4-nitrophenyl)-1-pyridin-2-ylpyrrolidine-2,3-dione
• 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• 618418-16-9

• Inchi： 1S/C23H17N3O6/c1-32-17-6-4-5-15(13-17)21(27)19-20(14-8-10-16(11-9-14)26(30)31)25(23(29)22(19)28)18-7-2-3-12-24-18/h2-13,20,28H,1H3
• InChI Key： DHBBNIDFLADKAI-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(C2=CC=C([N+]([O-])=O)C=C2)C(C(=O)C2=CC=CC(OC)=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 431.11173527g/mol
• Monoisotopic Mass: 431.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Boiling Point: 639.0±55.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Additional information on 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

Introduction to 3-Hydroxy-4-(3-Methoxybenzoyl)-5-(4-Nitrophenyl)-1-(Pyridin-2-yl)-2,5-Dihydro-1H-Pyrrol-2-One (CAS No. 618418-16-9)

3-Hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 618418-16-9) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles and is characterized by its intricate molecular framework, which includes hydroxy, methoxy, nitro, and pyridine functional groups. The presence of these functional groups endows the compound with diverse chemical properties and biological activities.

The synthesis of 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one typically involves multi-step reactions, including condensation, cyclization, and functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes. The compound's structure has been extensively studied using various spectroscopic techniques such as NMR, IR, and mass spectrometry to confirm its identity and purity.

In the realm of medicinal chemistry, 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one has garnered significant attention due to its potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to the presence of the hydroxy and nitro groups, which can interact with various biological targets such as enzymes and receptors involved in inflammatory pathways.

One of the key areas of interest in the study of 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one is its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are crucial for cancer cell survival and proliferation.

Beyond its anti-cancer properties, 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one has also shown promise in the treatment of neurodegenerative diseases. Studies have indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as beta-amyloid and tau. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one have been investigated to assess its suitability for drug development. In vitro studies have shown that the compound has good solubility and stability under physiological conditions. Additionally, animal studies have demonstrated that it can be effectively absorbed after oral administration and has a favorable distribution profile in tissues relevant to its therapeutic targets.

To further explore the therapeutic potential of 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens for this compound in various disease models. Preliminary results from these trials have been promising, with no major adverse effects reported at therapeutic doses.

In conclusion, 3-hydroxy-4-(3-methoxybenzoyl)-5-(4-nitrophenyl)-1-(pyridin-2-y l)-2,5-dihydro - 1H - pyrrol - 2 - one (CAS No . 618418 - 16 - 9) is a multifaceted compound with a rich array of biological activities . Its potential applications in anti-inflammatory , anti-cancer , and neuroprotective therapies make it an exciting candidate for further research and development . As ongoing studies continue to unravel its mechanisms of action , it is likely that this compound will play a significant role in advancing our understanding of complex diseases and developing novel therapeutic strategies .